Cas no 1340366-64-4 (2-(heptan-3-yl)amino-4-methylpentan-1-ol)

• Product Name: 2-(heptan-3-yl)amino-4-methylpentan-1-ol
• CAS No: 1340366-64-4
• Molecular Formula: C₁₃H₂₉NO
• Molecular Weight: 215.375464200974
• CID: 5178692
• PubChem ID: 63946518

2-(heptan-3-yl)amino-4-methylpentan-1-ol Properties

Names and Identifiers

• 2-[(Heptan-3-yl)amino]-4-methylpentan-1-ol
• 1-Pentanol, 2-[(1-ethylpentyl)amino]-4-methyl-
• 2-(heptan-3-yl)amino-4-methylpentan-1-ol

• InChIKey： RPRRNMIUVKCVNA-UHFFFAOYSA-N
• Inchi： 1S/C13H29NO/c1-5-7-8-12(6-2)14-13(10-15)9-11(3)4/h11-15H,5-10H2,1-4H3
• SMILES： OCC(CC(C)C)NC(CC)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Heavy Atom Count: 15
• Complexity: 137
• XLogP3: 3.6
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines